3,5-Dihydroxy-4-methylbenzoic acid

• IUPAC Name: 3,5-dihydroxy-4-methylbenzoic acid
• InChI: InChI=1S/C8H8O4/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3,9-10H,1H3,(H,11,12)
• InChI Key: KMRRXSZDSGYLCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1O)C(=O)O)O
• Molecular Formula: C8H8O4
• DSSTOX Substance ID: DTXSID90372708
• Molecular Weight: 168.15 g/mol
• CAS RN: 28026-96-2

Description

3,5-Dihydroxy-4-methylbenzoic acid is a chemical compound with the molecular formula C8H8O4. It is a solid substance at 20°C.

Synthesis Analysis

A five-step synthesis of 3,5-dihydroxy-4-methylbenzoic acid from tri-O-methylgallic acid has been described. More details about the synthesis process can be found in the referenced paper.

Molecular Structure Analysis

The molecular structure of 3,5-Dihydroxy-4-methylbenzoic acid consists of 8 carbon atoms, 8 hydrogen atoms, and 4 oxygen atoms. The molecular weight is 168.15.

Physical And Chemical Properties Analysis

3,5-Dihydroxy-4-methylbenzoic acid has a density of 1.5±0.1 g/cm3, a boiling point of 422.2±15.0 °C at 760 mmHg, and a melting point of 267-268 °C. It is soluble in methanol.

Scientific Research Applications

Resilient Polyester Membranes

3,5-Dihydroxy-4-methylbenzoic acid: is used in the synthesis of highly resilient polyester membranes. These membranes exhibit significant water permeability, high rejection for sodium chloride and boron, and complete resistance toward chlorine. .

Safety And Hazards

3,5-Dihydroxy-4-methylbenzoic acid may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid contact with skin and eyes, avoid breathing dust, and use only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

To a stirred solution of 2,6-Dibromo-3,5-dihydroxy-4[(dimethylamino) methylene]-benzoic Acid (1 mmol) in 2.5 mL of 3 N NaOH under nitrogen was added 0.345 g of Raney nickel in portions over a period of 1 h. The mixture was then stirred at 25° C. for about 12 h and filtered. The filter cake was washed with water (2×5 mL), and the combined filtrates were acidified to a pH of 1 with concentrated HCl to give a pale yellow or light purple solution. The solution was extracted with ethyl acetate, and the combined organic extracts were washed with saturated NaCl solution (2×0.2 mL), dried over sodium sulphate and evaporated by a rotatory evaporator to give 3,5-Dihydroxy-4-methylbenzoic Acid (70%) as a white solid: 1H NMR (DMSO-d6) δ 6.90 (s, 2H), 1.95 (s, 3H).

Q & A

Q1: What are the sources of 3,5-dihydroxy-4-methylbenzoic acid?

A: 3,5-Dihydroxy-4-methylbenzoic acid has been isolated from various natural sources, including fungi like Penicillium rubrum [] and Penicillium janthinellium Biourge [], as well as from lichen [].

Q2: What are the potential applications of 3,5-dihydroxy-4-methylbenzoic acid in material science?

A: Research suggests that 3,5-dihydroxy-4-methylbenzoic acid can be used as a monomer in the synthesis of polyester membranes for reverse osmosis desalination. These membranes demonstrate excellent water permeability, high rejection of sodium chloride and boron, and remarkable resistance to chlorine degradation []. This application holds significant promise for improving water purification technologies.

Q3: How does the structure of 3,5-dihydroxy-4-methylbenzoic acid relate to its biological activity?

A: While 3,5-dihydroxy-4-methylbenzoic acid itself exhibits alpha-glucosidase inhibition, researchers have investigated the structure-activity relationship by synthesizing derivatives []. Bromination of related compounds, like methyl β-orsellinate, has led to derivatives with enhanced antimicrobial activity against specific bacterial strains []. This highlights the importance of structural modifications in influencing the biological activity of this class of compounds.

Q4: Are there efficient methods to synthesize 3,5-dihydroxy-4-methylbenzoic acid?

A: Yes, researchers have developed a five-step synthesis of 3,5-dihydroxy-4-methylbenzoic acid starting from tri-O-methylgallic acid []. This synthetic route allows for the controlled production of the compound for further research and potential applications.